molecular formula C10H15NO B041025 (R)-3-(methylamino)-1-phenylpropan-1-ol CAS No. 115290-81-8

(R)-3-(methylamino)-1-phenylpropan-1-ol

Cat. No. B041025
M. Wt: 165.23 g/mol
InChI Key: XXSDCGNHLFVSET-SNVBAGLBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-3-(methylamino)-1-phenylpropan-1-ol, also known as (R)-methamphetamine, is a chiral amphetamine derivative with a wide range of applications in scientific research. It is a potent stimulant drug with a unique pharmacological profile, which can be used to study the effects of psychostimulants on behavior and cognition. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for (R)-methamphetamine.

Scientific Research Applications

2. Surface-Enhanced Raman Scattering (SERS)

Specific Scientific Field

Summary

  • Applications include photoelectric characterization , redox biochemistry , sensing , and catalytic degradation of organic pollutants .

Experimental Procedures

Results

3. N-Monomethyl Amines in Organic Synthesis

Specific Scientific Field

Summary

  • The N-methyl group enhances biological activity in some drug candidates .

Experimental Procedures

Results

These applications highlight the versatility and significance of ®-3-(methylamino)-1-phenylpropan-1-ol across different scientific domains. Researchers continue to explore its potential in diverse contexts, driving innovation and discovery.

Xiao Xia Han, Wei Ji, Bing Zhao, and Yukihiro Ozaki. “Semiconductor-enhanced Raman scattering: active nanomaterials and applications.” Nanoscale 9.15 (2017): 5124-5144. Read more “Emergent autonomous scientific research capabilities of large language models.” Daniil A. Boiko, Robert MacKnight, Gabe Gomes. Read more <|

properties

IUPAC Name

(1R)-3-(methylamino)-1-phenylpropan-1-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15NO/c1-11-8-7-10(12)9-5-3-2-4-6-9/h2-6,10-12H,7-8H2,1H3/t10-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXSDCGNHLFVSET-SNVBAGLBSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCCC(C1=CC=CC=C1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CNCC[C@H](C1=CC=CC=C1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-3-(methylamino)-1-phenylpropan-1-ol

Synthesis routes and methods I

Procedure details

2-Methyl-5-phenylisoxazolidine (54.3 g, 333 mmol) and Pd/C (2.7 g) in EtOH (55.0 g) are heated to 60°-80° C. in a 300-mL, stirred (700 rpm), Hastalloy autoclave which is kept pressurized to 55 psig with H2 for 5 hours. After cooling, the mixture is filtered and the EtOH removed in vacuo to give N-methyl-3-phenyl-3-hydroxypropylamine.
Quantity
54.3 g
Type
reactant
Reaction Step One
Name
Quantity
55 g
Type
solvent
Reaction Step One
Name
Quantity
2.7 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

2-Methyl-5-phenylisoxazolidine (38.1 g, 234 mmol) dissolved in tetramethylene sulfone (38.1 g) is mixed with 5% Pd/C (1.9 g) in a glass pressure reactor. The reactor is warmed to 50° C. and the pressure is maintained at 40 psig with H2 for 24 hours. Ethanol (38.1 g) is added and heating is continued for 48 hours. After cooling, the mixture is filtered and the EtOH is removed to give a solution of N-methyl-3-phenyl-3-hydroxypropylamine in tetramethylene sulfone.
Quantity
38.1 g
Type
reactant
Reaction Step One
Quantity
38.1 g
Type
solvent
Reaction Step One
Quantity
38.1 g
Type
reactant
Reaction Step Two
Name
Quantity
1.9 g
Type
catalyst
Reaction Step Three

Synthesis routes and methods III

Procedure details

2-Methyl-5-phenylisoxazolidine (2.0 g, 12.3 mmol) and Zn powder (1.2 g, 18.3 mmol) in 10 molar aqueous acetic acid are heated to 65°-70° C. for 4 hours. Additional Zn powder (0.4 g, 6.1 mmol) is added and heating is continued for one more hour. The reaction mixture is neutralized with sodium hydroxide and extracted with chloroform. The extract is dried (K2CO3) and concentrated to give N-methyl-3-phenyl-3-hydroxy-propyl-amine.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
1.2 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0.4 g
Type
catalyst
Reaction Step Three

Synthesis routes and methods IV

Procedure details

Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COCNCCC(O)c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(R)-3-(methylamino)-1-phenylpropan-1-ol
Reactant of Route 2
Reactant of Route 2
(R)-3-(methylamino)-1-phenylpropan-1-ol
Reactant of Route 3
Reactant of Route 3
(R)-3-(methylamino)-1-phenylpropan-1-ol
Reactant of Route 4
Reactant of Route 4
(R)-3-(methylamino)-1-phenylpropan-1-ol
Reactant of Route 5
(R)-3-(methylamino)-1-phenylpropan-1-ol
Reactant of Route 6
Reactant of Route 6
(R)-3-(methylamino)-1-phenylpropan-1-ol

Citations

For This Compound
11
Citations
G WANG, G ZHAO - Regio-and Stereo-Controlled Oxidations and … - Wiley Online Library
Enantioselective reduction of b-keto nitriles to optically active 1, 3-amino alcohols has been carried out in one step using an excess of borane-dimethyl sulfide complex as a reductant …
Number of citations: 2 onlinelibrary.wiley.com
Q Hu, Z Zhang, Y Liu, T Imamoto… - Angewandte Chemie …, 2015 - Wiley Online Library
A new catalytic system has been developed for the asymmetric hydrogenation of β‐secondary‐amino ketones using a highly efficient P‐chiral bisphosphine–rhodium complex in …
Number of citations: 79 onlinelibrary.wiley.com
L Wu, R **, L Li, X Hu, T Cheng, G Liu - Organic letters, 2017 - ACS Publications
An aza-Michael addition–asymmetric transfer hydrogenation tandem process for preparation of chiral γ-secondary amino alcohols has been developed. This one-pot tandem process …
Number of citations: 35 pubs.acs.org
J Wang, D Liu, Y Liu, W Zhang - Organic & Biomolecular Chemistry, 2013 - pubs.rsc.org
Asymmetric hydrogenations of a series of β-amino ketones were carried out with a bimetallic complex (RuPHOX-Ru) as the chiral catalyst. Almost all the reactions (performed in a mixed …
Number of citations: 46 pubs.rsc.org
S Wang, C Rodríguez-Escrich, X Fan, MA Pericàs - Tetrahedron, 2018 - Elsevier
Solid support-enabled site isolation has previously allowed to use paraldehyde as an acetaldehyde surrogate in aldol reactions. However, only electron-poor aldehydes were tolerated …
Number of citations: 2 www.sciencedirect.com
N Dubrovina, A Börner, K Nakamura… - Regio‐and Stereo …, 2007 - Wiley Online Library
This chapter contains sections titled: (R,R)‐Bis(diphenylphosphino)‐1,3‐diphenylpropane as a versatile ligand for enantioselective hydrogenations Synthesis of both enantiomers of 1‐…
Number of citations: 2 onlinelibrary.wiley.com
S Wang, C Rodríguez-Escrich, X Fan, MA Pericàs - 2018 - recercat.cat
Solid support-enabled site isolation has previously allowed to use paraldehyde as an acetaldehyde surrogate in aldol reactions. However, only electron-poor aldehydes were tolerated …
Number of citations: 0 www.recercat.cat
SM Roberts, J Whittall - Wiley Online Library
The Publisher and the Author make no representations or warranties with respect to the accuracy or completeness of the contents of this work and specifically disclaim all warranties, …
Number of citations: 0 onlinelibrary.wiley.com
SM Roberts, J Whittall - 2007 - books.google.com
Volume 5 in the Catalysts for Fine Chemical Synthesis series describes new procedures for the regio-and stereo-controlled transformations of compounds involving oxidation or …
Number of citations: 23 www.google.com
A SCARSO, G STRUKUL - Catalysts for Fine Chemical …, 2007 - Wiley Online Library
CONCLUSION The procedure is very easy to reproduce and the asymmetric sulfoxidation may be applied to a relatively large range of aryl methyl sulfides (Table 9.7). Remarkable …
Number of citations: 1 onlinelibrary.wiley.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.